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Compound Name:

imidazolyl]propionic Acid
CAS No.: 17561-26-1
Cat. No.: B022480
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Comprehensive Safety and Disposal Guide: (S)-(-)-2-Chloro-3-[4(5)-imidazolyl]propionic
Acid

As a laboratory professional or drug development scientist, handling specialized chiral

intermediates requires not only experimental precision but also rigorous logistical planning for
end-of-life chemical management. (S)-(-)-2-Chloro-3-[4(5)-imidazolyl]propionic acid (CAS:
17561-26-1) presents unique disposal challenges due to its specific molecular architecture[1].

This guide provides the authoritative standard operating procedures (SOPs) for the safe
handling, segregation, and disposal of this compound, ensuring compliance with environmental
regulations and laboratory safety protocols.

Chemical Profile & Disposal Implications

To design a safe disposal protocol, we must first analyze the chemical's structural components
and how they behave under waste treatment conditions. The molecule contains three critical
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features: a chiral propionic acid backbone, a basic imidazole ring, and a covalently bound
chlorine atom.

The presence of the halogen (chlorine) is the primary driver for its waste classification. When
chlorinated organic compounds are incinerated at suboptimal temperatures, they can undergo
heterogeneous catalytic reactions to form highly toxic polychlorinated dibenzo-p-dioxins
(PCDDs) and polychlorinated dibenzofurans (PCDFs)[2]. Consequently, environmental
protection agencies mandate that halogenated organics be strictly segregated from general
organic waste so they can be routed to specialized RCRA-permitted incinerators capable of
sustaining temperatures above 1000°C with acid-gas scrubbing[3]. Furthermore, the nitrogen in
the imidazole ring will generate nitrogen oxides (NOx) upon combustion, while the chlorine
yields hydrogen chloride (HCI) gas[1].

Table 1: Physicochemical Profile & Waste Routing Rationale

. . Operational & Disposal
Property /| Characteristic Value / Identification L
Implication

Essential identifier for accurate
CAS Number 17561-26-1[1] hazardous waste manifest

logging.

Critical: Must be segregated
into "Halogenated Waste"

Chemical Class Halogenated Organic Acid streams to prevent dioxin/furan
formation during

incineration[2].

Requires disposal via licensed
) facilities equipped with
Combustion Byproducts CO, NOx, HCI[1]
advanced wet scrubbers for

acid gas neutralization.

Do not co-mingle with reactive
. o chemicals to prevent
Incompatibilities Strong oxidizers, strong bases ) o
exothermic neutralization or

oxidative reactions.
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Standard Operating Procedure: Waste Segregation
& Disposal

The following self-validating protocols ensure that waste generated from experiments utilizing
(S)-(-)-2-Chloro-3-[4(5)-imidazolyl]propionic acid meets the acceptance criteria of
commercial hazardous waste disposal facilities.

Protocol A: Handling Solid Waste (Powders & Crystals)
Solid waste typically includes unused reagents, expired batches, or contaminated consumables

(e.g., weighing papers, spatulas).

» Containment: Collect all solid chemical waste and heavily contaminated consumables in a
leak-proof, high-density polyethylene (HDPE) container. Do not use metal containers, as
residual acid may cause corrosion over time.

o Spill Response (Solid): In the event of a spill, do not use compressed air or dry sweeping,
which can aerosolize the powder. Instead, use an anti-static brush and dustpan, or gently
moisten the spill with a compatible solvent (e.g., water or ethanol) to suppress dust before
wiping it up[1].

o Labeling: Affix a hazardous waste label immediately. Mark explicitly as: "Hazardous Solid
Waste - Halogenated Organic Acid (Contains CI, N)".

Protocol B: Handling Liquid Waste (Solutions &
Filtrates)

When the compound is dissolved in a solvent, the matrix dictates the disposal route. Strict
control over water content and pH is required to maintain the waste's viability for incineration.

o Matrix ldentification: Determine if the primary solvent is organic or aqueous.
e Organic Solvent Waste:

o Route the solution to the Halogenated Solvent Waste carboy.
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o Causality Check: Ensure the total water content of this waste stream remains below 10%.
High water content drastically lowers the British Thermal Unit (BTU) heating value of the
waste, which can disrupt the high-temperature conditions required at the incinerator to
safely destroy the halogens without forming dioxins[3][4].

e Agueous Waste:
o Route to the Aqueous Halogenated Waste stream.

o Causality Check: Verify the pH of the solution. Because this molecule is an acid,
concentrated aqueous waste may be highly corrosive (pH < 2). Neutralize the solution
carefully with sodium bicarbonate (NaHCO3) or dilute sodium hydroxide (NaOH) until the
pH is between 5 and 12 before sealing the waste container[4]. This prevents the
degradation of the storage drum and prevents dangerous reactions with other co-mingled
aqueous wastes.

Waste Routing Decision Matrix

To streamline laboratory operations and prevent improper mixing, follow the logical workflow
outlined in the diagram below when disposing of (S)-(-)-2-Chloro-3-[4(5)-imidazolyl]propionic
acid.
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(S)-(-)-2-Chloro-3-[4(5)-imidazolyl]
propionic Acid Waste

Physical State?

Powder / Solid Residue \ Dissolved in Liquid

Solid Waste Container Solvent Matrix?
(Halogenated Organics) :

Water-based Organic-based
Aqueous Solution

Organic Solvent

Check pH

Aqueous Halogenated Waste

Halogenated Solvent Waste

(Adjust pH to 5-12) (<10% Water Content)

Click to download full resolution via product page

Decision matrix for the segregation and routing of (S)-(-)-2-Chloro-3-[4(5)-
imidazolyl]propionic acid.

Emergency Exposure & First Aid

While managing disposal, accidental exposure may occur. Ensure the following steps are taken
immediately:

¢ Inhalation: Move the affected personnel to fresh air. If respiratory irritation persists due to
dust inhalation, seek immediate medical attention[1].

¢ Skin/Eye Contact: Immediately flush the affected area with copious amounts of water for a
minimum of 15 minutes. Remove contaminated clothing (which must then be routed to solid
hazardous waste)[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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